Cas no 1955541-00-0 (1-cyclohexylpyrrolidin-3-amine hydrochloride)

• Product Name: 1-cyclohexylpyrrolidin-3-amine hydrochloride
• CAS No: 1955541-00-0
• MF: C₁₀H₂₁ClN₂
• MW: 204.740141630173
• MDL: MFCD30181303
• CID: 5238289
• PubChem ID: 122360530
• Update Time: 2026-03-08

1-cyclohexylpyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride
• 1-cyclohexylpyrrolidin-3-amine hydrochloride

• MDL： MFCD30181303
• Inchi： 1S/C10H20N2.ClH/c11-9-6-7-12(8-9)10-4-2-1-3-5-10;/h9-10H,1-8,11H2;1H
• InChI Key： AHCDSBWUHPRVPG-UHFFFAOYSA-N
• SMILES： NC1CCN(C2CCCCC2)C1.Cl

Additional information on 1-cyclohexylpyrrolidin-3-amine hydrochloride

Introduction to 1-Cyclohexylpyrrolidin-3-amine Hydrochloride (CAS No. 1955541-00-0)

1-Cyclohexylpyrrolidin-3-amine hydrochloride (CAS No. 1955541-00-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclohexylpyrrolidin-3-amine hydrochloride, is a derivative of pyrrolidine and cyclohexane, and it exhibits unique chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 1-cyclohexylpyrrolidin-3-amine hydrochloride consists of a pyrrolidine ring attached to a cyclohexyl group, with an amine functional group at the 3-position. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. This compound has been studied for its potential as a ligand for various receptors and enzymes, including G protein-coupled receptors (GPCRs) and ion channels.

Recent research has focused on the pharmacological properties of 1-cyclohexylpyrrolidin-3-amine hydrochloride. Studies have shown that this compound can modulate the activity of specific receptors, such as serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors). These findings suggest that 1-cyclohexylpyrrolidin-3-amine hydrochloride may have therapeutic potential in the treatment of neurological disorders, such as depression, anxiety, and schizophrenia.

In addition to its receptor modulation properties, 1-cyclohexylpyrrolidin-3-amine hydrochloride has been investigated for its effects on cellular signaling pathways. Research has demonstrated that this compound can influence intracellular signaling cascades, such as the MAPK/ERK pathway and the PI3K/AKT pathway. These pathways are involved in various cellular processes, including cell proliferation, differentiation, and survival. The ability of 1-cyclohexylpyrrolidin-3-amine hydrochloride to modulate these pathways makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of 1-cyclohexylpyrrolidin-3-amine hydrochloride involves several steps, including the formation of the pyrrolidine ring and the attachment of the cyclohexyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of cyclohexylamine with an appropriate pyrrole precursor, followed by functional group modifications to introduce the amine at the 3-position. The final step typically involves the conversion to the hydrochloride salt form to enhance solubility and stability.

The physicochemical properties of 1-cyclohexylpyrrolidin-3-amine hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 200°C to 205°C. The compound is highly soluble in water and polar organic solvents, such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various experimental settings, including in vitro assays and animal models.

In terms of safety and toxicity, preliminary studies have indicated that 1-cyclohexylpyrrolidin-3-amine hydrochloride is generally well-tolerated at low to moderate doses. However, as with any new chemical entity (NCE), further toxicological evaluations are necessary to ensure its safety for human use. Preclinical studies have shown that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

The potential applications of 1-cyclohexylpyrrolidin-3-amine hydrochloride extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in basic research to study receptor-ligand interactions and signaling pathways. For example, researchers have used this compound to investigate the mechanisms underlying receptor desensitization and internalization. Additionally, it has been employed in high-throughput screening (HTS) assays to identify novel compounds with similar pharmacological profiles.

In conclusion, 1-cyclohexylpyrrolidin-3-amine hydrochloride (CAS No. 1955541-00-0) is a versatile compound with promising potential in both research and pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.